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Get Quote

The table below summarizes the anti-inflammatory effects of roxatidine observed in various experimental

models.

Experimental
Model

Target/Pathway Key Observed Effects
Dosage/Concentration
(In Vitro/In Vivo)

Citation

LPS-induced
RAW 264.7
Macrophages

NF-κB, p38
MAPK

↓ PGE₂, NO, histamine;
↓ COX-2, iNOS, HDC;

↓ VEGF-1, TNF-α, IL-6,
IL-1β [1]

In vitro [1]

PMACI-
stimulated
HMC-1 Mast
Cells

NF-κB, p38
MAPK/MKK3/6,

caspase-1

↓ TNF-α, IL-6, IL-1β
production and mRNA;

suppressed NF-κB
nuclear translocation,

IκB-α phosphorylation,
caspase-1 activation [2]

In vitro (6.25 to 100 μM;
non-cytotoxic) [2]
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Experimental
Model

Target/Pathway Key Observed Effects
Dosage/Concentration
(In Vitro/In Vivo)

Citation

Dfb-induced
Atopic
Dermatitis (AD)
Mouse Model

NF-κB, AhR,

SIRT1

↓ clinical severity, IgE,

histamine; ↓
inflammatory cytokines;

↑ filaggrin expression;
protected skin barrier

[3]

In vivo (10 and 20

mg/kg, oral) [3]

Silicone
Implant-
Induced
Fibrosis Model

NF-κB, p38

MAPK

↓ pro-inflammatory

cytokines (IL-1β, IL-6,
TNF-α); ↓ fibroblast

proliferation; inhibited
capsular contracture [4]

In vitro (25 μM); In vivo

(mouse model) [4]

Compound
48/80-induced
Anaphylaxis &
CHS Models

NF-κB, p38
MAPK

↓ allergic inflammation
and cytokine

production; suppressed
mast cell-mediated

inflammation and
dendritic cell migration

[2]

In vivo (mouse model)
[2]

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here is a detailed methodology for key

experiments.

Cell Culture and Stimulation

Macrophages (RAW 264.7): Culture in recommended medium (e.g., DMEM with 10% FBS).
Pre-treat cells with roxatidine (e.g., 1 hour) before inducing inflammation with LPS (e.g., 100

ng/ml to 1 μg/ml) [1].
Mast Cells (HMC-1): Culture in appropriate medium. Pre-treat with roxatidine before

stimulation with PMACI (Phorbol 12-myristate 13-acetate and Calcium Ionophore) to trigger
allergic inflammation [2].
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Fibroblasts (L929) and Co-culture: To model fibrosis, culture fibroblasts with conditioned

media from implant-material-stimulated macrophages that were pre-treated with or without
roxatidine [4].

In Vivo Animal Models

Atopic Dermatitis (AD) Model: Use NC/Nga mice. Induce AD-like lesions by topical
application of Dermatophagoides farinae body (Dfb) ointment twice weekly for 8 weeks.

Administer roxatidine orally (10-20 mg/kg) daily during the last 4 weeks [3].
Capsular Contracture/Fibrosis Model: Plant silicone implant material subcutaneously in mice.

Administer roxatidine mixed with drinking water [4].
Anaphylaxis Model: Inject mice with compound 48/80. Administer roxatidine prior to or

concurrently with the challenge to assess protection against systemic anaphylaxis [2].

Key Readouts and Analytical Methods

Cytokine Measurement: Quantify levels of TNF-α, IL-6, and IL-1β in serum, skin

homogenates, or cell culture supernatants using ELISA kits [3] [4] [2].
Protein Expression Analysis: Use Western blotting to analyze the expression and

phosphorylation status of key signaling proteins (e.g., IκBα, p65, p38, MK2) and skin barrier
proteins (e.g., filaggrin) [3] [2] [1].

Gene Expression Analysis: Perform quantitative RT-PCR (qRT-PCR) to measure mRNA
levels of pro-inflammatory cytokines and other targets [4] [2].

Histological Examination: Stain skin or fibrotic capsule tissue sections (e.g., with H&E) to
evaluate inflammatory cell infiltration, mast cell numbers, and skin/fibrosis morphology [3] [2].

Molecular Mechanisms of Action

Roxatidine's anti-inflammatory effects are primarily mediated by inhibiting the NF-κB and p38 MAPK

signaling pathways, as illustrated below.

The diagram shows that roxatidine exerts its effects by targeting two key pro-inflammatory pathways:

NF-κB Pathway: Roxatidine inhibits the activation of IKK, preventing the phosphorylation and
degradation of IκB. This sequesters NF-κB in the cytoplasm, blocking its translocation to the nucleus

and the subsequent transcription of genes for TNF-α, IL-6, and IL-1β [2] [1].
p38 MAPK Pathway: Roxatidine also inhibits the phosphorylation of p38 MAPK and its upstream

activators (MKK3/6), dampening this complementary pathway that enhances the production of
inflammatory cytokines [2] [1].
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Key Insights for Drug Development

Dual-Action Therapeutic: Roxatidine offers a unique profile as both an H2-receptor antagonist and
an anti-inflammatory agent, which could be beneficial for treating inflammation intertwined with

conditions like stress-induced ulcers [5].
Beyond Traditional NSAIDs: Its mechanism is distinct from COX-inhibiting NSAIDs [6] [7],

suggesting potential for different efficacy and safety profiles. It may be a candidate for patients who
cannot tolerate traditional NSAIDs.

Promising Indications: Strong preclinical data supports further investigation into specific conditions
like allergic inflammation [2], atopic dermatitis [3], and the prevention of fibrosis around medical

implants [4].
Translation to Clinic: A critical step is determining whether the effective concentrations used in these

in vitro studies (e.g., 25-100 μM) [4] [2] are achievable and safe in human plasma.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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